Cas no 2757912-95-9 (Ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate)

• Product Name: Ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate
• CAS No: 2757912-95-9
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 6168465
• PubChem ID: 165757107
• Update Time: 2025-10-29

Ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate
• 2757912-95-9
• EN300-37101576
• Ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate

• Inchi： 1S/C9H15NO4/c1-2-13-8(11)7-3-12-6-9(14-7)4-10-5-9/h7,10H,2-6H2,1H3
• InChI Key： YSFXCMOPKQCJAW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)COCC21CNC2

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 56.8Ų

Additional information on Ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate

Ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate: A Comprehensive Overview

Ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate, also known by its CAS number 2757912-95-9, is a unique organic compound with a spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is formed by a six-membered ring and a five-membered ring, with oxygen and nitrogen atoms incorporated into the structure, making it a dioxa and azaspiro compound.

The molecular formula of Ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate is C₁₀H₁₆N₂O₄. Its molecular weight is approximately 244.1 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethyl acetate.

The synthesis of Ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate typically involves multi-step organic reactions, including ring-closing metathesis or other cyclization techniques to form the spirocyclic structure. The carboxylic acid group at the sixth position of the spiro ring is esterified with ethanol to form the ethyl ester, which contributes to the stability and solubility properties of the compound.

Recent studies have highlighted the potential applications of Ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate in various fields, including drug delivery systems and materials science. The spirocyclic structure provides unique mechanical and thermal properties, making it suitable for use in advanced polymer systems or as a building block for more complex molecules.

In terms of pharmacological applications, researchers have explored the use of this compound as a prodrug or intermediate in drug synthesis due to its ability to undergo controlled cleavage under specific conditions. The presence of oxygen and nitrogen atoms in the structure facilitates interactions with biological systems, potentially leading to applications in targeted drug delivery or enzyme inhibition.

The stability and reactivity of Ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate have been extensively studied under various conditions. Thermal analysis reveals that the compound decomposes at temperatures above 180°C, while its stability in aqueous solutions depends on pH levels and exposure time.

In conclusion, Ethyl 5,8-dioxa-2-azaspiro[3.5]nonane-6-carboxylate (CAS No.: 2757912–95–9) is a versatile compound with promising applications across multiple disciplines. Its unique spirocyclic structure and functional groups make it an attractive candidate for further research and development in areas ranging from materials science to pharmaceuticals.